Cas no 1212512-40-7 (5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose)
5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate
- 5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose
- tert-butyl 4-[[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]methyl]-1,4-diazepane-1-carboxylate
-
- MDL: MFCD11226349
- Inchi: 1S/C18H32N2O6/c1-17(2,3)26-16(22)20-8-6-7-19(9-10-20)11-12-13(21)14-15(23-12)25-18(4,5)24-14/h12-15,21H,6-11H2,1-5H3/t12-,13+,14-,15-/m1/s1
- InChI Key: KLJFRHSXCLMGOX-LXTVHRRPSA-N
- SMILES: O1[C@H]2[C@@H]([C@H]([C@H]1CN1CCN(C(=O)OC(C)(C)C)CCC1)O)OC(C)(C)O2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 520
- XLogP3: 0.8
- Topological Polar Surface Area: 80.7
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 480.6±45.0 °C at 760 mmHg
- Flash Point: 244.5±28.7 °C
- Vapor Pressure: 0.0±2.7 mmHg at 25°C
5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB424983-1 g |
tert-Butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate |
1212512-40-7 | 1 g |
€893.00 | 2023-07-18 | ||
| TRC | T191195-50mg |
5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose |
1212512-40-7 | 50mg |
$ 280.00 | 2022-06-03 | ||
| TRC | T191195-100mg |
5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose |
1212512-40-7 | 100mg |
$ 460.00 | 2022-06-03 | ||
| Chemenu | CM291387-100mg |
tert-Butyl 4-(((3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl)-1,4-diazepane-1-carboxylate |
1212512-40-7 | 97% | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM291387-500mg |
tert-Butyl 4-(((3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl)-1,4-diazepane-1-carboxylate |
1212512-40-7 | 97% | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM291387-1g |
tert-Butyl 4-(((3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl)-1,4-diazepane-1-carboxylate |
1212512-40-7 | 97% | 1g |
$*** | 2023-04-03 | |
| abcr | AB424983-1g |
tert-Butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate; . |
1212512-40-7 | 1g |
€893.00 | 2025-04-22 | ||
| A2B Chem LLC | AJ28140-1g |
tert-butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate |
1212512-40-7 | 95+% | 1g |
$1505.00 | 2024-04-20 | |
| A2B Chem LLC | AJ28140-2g |
tert-butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate |
1212512-40-7 | 95+% | 2g |
$2248.00 | 2024-04-20 | |
| A2B Chem LLC | AJ28140-5g |
tert-butyl 4-{[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methyl}-1,4-diazepane-1-carboxylate |
1212512-40-7 | 95+% | 5g |
$3294.00 | 2024-04-20 |
5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose
5-(4-Tert-Butoxycarbonyl-Homopiperazin-1-Yl)-5-Decoxy-1,2-Isopropylidene-alpha-D-Xylofuranose: A Comprehensive Overview
The compound with CAS No. 1212512-40-7, known as 5-(4-Tert-Butoxycarbonyl-Homopiperazin-1-Yl)-5-Decoxy-1,2-Isopropylidene-alpha-D-Xylofuranose, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines elements of both heterocyclic and carbohydrate chemistry. The molecule's unique properties make it a valuable tool in drug discovery and development.
The structure of this compound is characterized by the presence of a homopiperazine ring system, which is a six-membered ring containing two nitrogen atoms. The homopiperazine moiety is further substituted with a tert-butoxycarbonyl (Boc) group at the 4-position. This substitution is significant as it introduces steric bulk and electronic effects that can influence the compound's reactivity and bioavailability. The Boc group is commonly used as a protecting group in peptide synthesis and other organic reactions, underscoring its importance in synthetic chemistry.
In addition to the homopiperazine ring, the compound features a deoxy-alpha-D-xylofuranose moiety. This sugar-like structure is derived from xylose, a pentose sugar, and is modified at the 5-position to remove the hydroxyl group (deoxy). The 1,2-isopropylidene group further modifies the sugar moiety, introducing a cyclic acetal structure that enhances stability and potentially influences bioavailability. The combination of these structural elements creates a molecule with unique physicochemical properties.
Recent studies have highlighted the potential of this compound in drug delivery systems. Its ability to form stable complexes with various therapeutic agents has been explored in research aimed at improving drug solubility and bioavailability. For instance, researchers have investigated its use as a carrier for poorly water-soluble drugs, leveraging its hydrophilic properties to enhance drug dissolution rates.
Moreover, the compound has shown promise in the development of targeted drug delivery systems. Its structure allows for functionalization with targeting ligands, enabling selective delivery to specific tissues or cells. This approach has been particularly valuable in cancer therapy, where targeted delivery can reduce systemic toxicity and improve treatment efficacy.
The synthesis of this compound involves a multi-step process that combines principles from both organic synthesis and carbohydrate chemistry. Key steps include the formation of the homopiperazine ring through ring-closing reactions and the subsequent introduction of the Boc group via standard protection strategies. The sugar moiety is synthesized separately before being coupled with the homopiperazine unit through glycosylation reactions.
Recent advancements in asymmetric synthesis have further enhanced the efficiency and selectivity of this compound's production. Researchers have employed chiral catalysts to achieve high enantioselectivity during key steps of the synthesis process. This has not only improved yield but also facilitated access to enantiomerically pure material, which is crucial for pharmacological studies.
In terms of applications beyond drug delivery, this compound has been explored for its potential in materials science. Its ability to form self-assembled structures under certain conditions has led to investigations into its use as a building block for supramolecular materials. These materials hold potential applications in sensors, catalysis, and nanotechnology.
Despite its promising applications, challenges remain in fully harnessing this compound's potential. Issues such as scalability of synthesis and long-term stability under physiological conditions require further investigation. Additionally, while initial toxicity studies suggest low cytotoxicity at therapeutic concentrations, comprehensive safety assessments are necessary before clinical translation can be considered.
In conclusion, 5-(4-Tert-Butoxycarbonyl-Homopiperazin-1-Yl)-5-Decoxy-1,2-Isopropylidene-alpha-D-Xylofuranose represents a versatile platform for advancing drug delivery technologies and materials science applications. With ongoing research addressing current limitations and exploring new functionalizations, this compound holds significant potential for future innovations in healthcare and beyond.
1212512-40-7 (5-(4-tert-Butoxycarbonyl-homopiperazin-1-yl)-5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose) Related Products
- 100806-49-3(Tert-butyl (3aS,4R,6aR)-4-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydro-[1,3]dioxolo[4,5-c]pyrrole-5-carboxylate)
- 154905-24-5((3AR,4R,6aS)-tert-Butyl 4-(hydroxymethyl)-2,2-dimethyldihydro-3aH-[1,3]dioxolo[4,5-c]pyrrole-5(4H)-carboxylate)
- 1423136-47-3(5H-1,3-Dioxolo[4,5-c]pyrrole-5-carboxylic acid, tetrahydro-4-[(1R)-1-hydroxy-3-buten-1-yl]-6-(hydroxymethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (3aR,4S,6S,6aS)-)
- 1423136-50-8(5H-1,3-Dioxolo[4,5-c]pyrrole-5-carboxylic acid, tetrahydro-4-[(1S)-1-hydroxy-3-buten-1-yl]-6-(hydroxymethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (3aR,4S,6S,6aS)-)
- 132430-73-0((2R,3S,4R)-N-(tert-butoxycarbonyl)-3,4-(isopropylidenedioxy)-2-((methoxymethoxy)methyl)pyrrolidine)
- 86717-77-3(Ethyl 3-ethoxy-4,4-dimethoxy-1-piperidinecarboxylate)
- 779337-56-3(1-Pyrrolidinecarboxylic acid, 3-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-4-hydroxy-, 1,1-dimethylethyl ester, (3R,4S)-rel-)
- 779337-52-9(1-Pyrrolidinecarboxylic acid, 3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-4-hydroxy-, 1,1-dimethylethyl ester, (3R,4S)-rel-)
- 83863-73-4(Ethyl 3,4,4-trimethoxypiperidine-1-carboxylate)
- 841286-80-4(tert-Butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate)